Cas no 29180-98-1 (2-Bromo-4-methylbiphenyl)

• Product Name: 2-Bromo-4-methylbiphenyl
• CAS No: 29180-98-1
• MF: C₁₃H₁₁Br
• MW: 247.130442857742
• MDL: MFCD23713149
• CID: 4764340
• PubChem ID: 12415497
• Update Time: 2026-02-26

2-Bromo-4-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methylbiphenyl
• 2-bromo-4-methyl-1-phenylbenzene
• 2-Bromo-4-methyl-1,1'-biphenyl
• Z0482
• DB-392746
• MFCD23713149
• AKOS027276436
• E92728
• SCHEMBL4635889
• CS-0194614
• 29180-98-1

• MDL： MFCD23713149
• Inchi： 1S/C13H11Br/c1-10-7-8-12(13(14)9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： XDYCDJHYKHJOQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.00441g/mol
• Monoisotopic Mass: 246.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2-Bromo-4-methylbiphenyl

Introduction to 2-Bromo-4-methylbiphenyl (CAS No. 29180-98-1)

2-Bromo-4-methylbiphenyl, with the chemical formula C₁₂H₉Br, is a brominated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and materials science research. This compound, identified by its CAS number 29180-98-1, serves as a versatile intermediate in the synthesis of various organic molecules, particularly in the development of agrochemicals and pharmaceuticals. The unique structural properties of 2-bromo-4-methylbiphenyl, characterized by the presence of a bromine substituent at the 2-position and a methyl group at the 4-position of the biphenyl core, make it a valuable building block for further functionalization.

The biphenyl framework, consisting of two aromatic rings connected by a sigma bond, provides a stable scaffold that can be modified through various chemical reactions. The bromine atom at the 2-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions, while the methyl group at the 4-position influences electronic distribution and steric interactions. These features make 2-bromo-4-methylbiphenyl a preferred choice for researchers exploring novel synthetic pathways and molecular architectures.

In recent years, 2-bromo-4-methylbiphenyl has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural motif to develop compounds with therapeutic properties. For instance, derivatives of 2-bromo-4-methylbiphenyl have been investigated for their antimicrobial and anti-inflammatory effects. The bromine atom can be further functionalized to introduce additional pharmacophores, enhancing binding affinity to biological targets. Such modifications have led to the discovery of novel drug candidates that exhibit promising activity against various diseases.

Moreover, the material science applications of 2-bromo-4-methylbiphenyl are equally compelling. Its biphenyl core is known for its rigidity and thermal stability, making it suitable for use in organic electronics and liquid crystal displays (LCDs). Researchers have explored its potential as a component in polymer materials, where it contributes to improved mechanical strength and thermal resistance. The bromine substituent also allows for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks.

The synthesis of 2-bromo-4-methylbiphenyl typically involves bromination and alkylation reactions starting from biphenyl or its derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that researchers can confidently incorporate this compound into their studies. Techniques such as palladium-catalyzed cross-coupling and directed ortho-metalation have been employed to introduce specific functional groups with high precision.

Recent advancements in computational chemistry have further enhanced the understanding of 2-bromo-4-methylbiphenyl's reactivity and properties. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and molecular interactions. These insights are crucial for designing experiments aimed at optimizing synthetic routes and predicting biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The pharmaceutical industry has shown particular interest in 2-bromo-4-methylbiphenyl due to its versatility as a scaffold for drug development. Its structural features allow for diverse modifications, enabling the creation of compounds with tailored pharmacological profiles. For example, researchers have synthesized analogs of 2-bromo-4-methylbiphenyl that exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. These efforts highlight the compound's potential as a precursor for next-generation therapeutics.

In conclusion, 2-bromo-4-methylbiphenyl (CAS No. 29180-98-1) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural attributes make it an invaluable intermediate for synthetic chemistry, while its potential applications in drug development and advanced materials continue to drive innovation. As research progresses, further exploration of 2-bromo-4-methylbiphenyl's properties and functionalities will undoubtedly yield groundbreaking advancements across multiple scientific disciplines.